Cas no 2171764-92-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171764-92-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6195797
• PubChem ID: 165561836
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid
• 2171764-92-2
• EN300-1505267
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O6/c1-32-16-7-6-12-27(14-16)24(30)22(13-23(28)29)26-25(31)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： KOBMUXBRPJEWFC-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid: A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid, identified by the CAS number 2171764-92-2, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, properties, and potential applications in drug development.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid backbone, specifically at the 3-position of a butanoic acid moiety. Additionally, the compound features a 3-methoxypiperidinyl group at the 4-position, introducing a cyclic amine structure with methoxy substitution. This combination of functional groups makes the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, research published in Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. The Fmoc group, in particular, has been shown to enhance the stability and bioavailability of peptide-based drugs, making it a valuable component in drug design.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to an amino acid derivative and subsequent modification to introduce the piperidinyl moiety. Advanced techniques such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) purification have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are commonly used to characterize its structure and purity.

Biological evaluations have revealed that this compound possesses interesting pharmacological properties. For example, studies conducted in vitro have shown that it demonstrates selective inhibition against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, preliminary toxicological assessments indicate that it exhibits low cytotoxicity at therapeutic concentrations, which is a promising attribute for drug candidates.

Looking ahead, researchers are exploring the potential of this compound in targeted drug delivery systems. The presence of the Fmoc group allows for controlled release mechanisms, while the piperidinyl moiety may facilitate cellular uptake. Collaborative efforts between chemists and biologists are ongoing to further elucidate its mechanism of action and optimize its therapeutic profile.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxypiperidin-1-yl)-4-oxobutanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and contributing to the advancement of personalized medicine.